![molecular formula C9H18Cl2N4O B1460625 1-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-3-amine dihydrochloride CAS No. 2060006-10-0](/img/structure/B1460625.png)
1-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-3-amine dihydrochloride
Overview
Description
The compound “1-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-3-amine dihydrochloride” is a derivative of 5-Methyl-1,2,4-oxadiazol-3-amine . It is a heterocyclic compound with a five-membered ring structure that includes two nitrogen atoms, one oxygen atom, and two carbon atoms .
Molecular Structure Analysis
The molecular structure of 1,2,4-oxadiazole derivatives, including “this compound”, is characterized by a five-membered ring with two nitrogen atoms, one oxygen atom, and two carbon atoms .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not detailed in the literature, 1,2,4-oxadiazole derivatives have been involved in various chemical reactions .Scientific Research Applications
Metabolism and Disposition Studies
- A study on the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist, SB-649868, which shares a piperidine moiety similar to the compound , showed that the drug is extensively metabolized with principal elimination via feces, indicating the potential metabolic pathways and excretion mechanisms for similar compounds (Renzulli et al., 2011).
Diagnostic and Imaging Agent Research
- Research on a radiotracer targeting sphingosine-1-phosphate receptor (S1PR) 1, 11C-CS1P1, for potential application in multiple sclerosis and inflammatory diseases, highlights the use of structurally complex amines in developing diagnostic tools for neurological conditions (Brier et al., 2022).
Neuropharmacological Applications
- A study on 5-Hydroxytryptamine1A (5-HT(1A)) receptor occupancy by a novel antagonist, DU 125530, indicates the potential neuropharmacological applications of piperidine derivatives in treating anxiety and mood disorders, suggesting similar research avenues for the compound (Rabiner et al., 2002).
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various proteins, such as oxidoreductase .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-3-amine dihydrochloride . Factors such as temperature, pH, and the presence of other molecules can affect how the compound interacts with its targets and its overall effectiveness.
properties
IUPAC Name |
1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-3-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N4O.2ClH/c1-7-11-9(12-14-7)6-13-4-2-3-8(10)5-13;;/h8H,2-6,10H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFVAIRFZSREJOA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NO1)CN2CCCC(C2)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18Cl2N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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